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Compound of Interest

Compound Name: PF-06679142

Cat. No.: B15620070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06679142 is a potent and orally active small molecule activator of AMP-activated protein

kinase (AMPK), a critical enzyme in cellular energy homeostasis. With the CAS number

1467059-66-0, this compound has been investigated for its therapeutic potential in metabolic

diseases, particularly diabetic nephropathy. This technical guide provides a comprehensive

overview of PF-06679142, including its mechanism of action, key quantitative data, and

detailed experimental protocols for its evaluation.
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Property Value

CAS Number 1467059-66-0

Molecular Formula C₂₀H₁₇F₂NO₃

Molecular Weight 357.36 g/mol

IUPAC Name
(S)-4,6-difluoro-5-(4-(tetrahydro-2H-pyran-2-

yl)phenyl)-1H-indole-3-carboxylic acid

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO

Mechanism of Action: AMPK Activation
PF-06679142 functions as a direct activator of AMPK, a serine/threonine kinase that acts as a

master regulator of cellular energy balance. AMPK is a heterotrimeric enzyme composed of a

catalytic α subunit and regulatory β and γ subunits.[1]

Activation of AMPK by PF-06679142 leads to a cascade of downstream effects aimed at

restoring cellular energy levels. This includes the stimulation of catabolic pathways that

generate ATP (such as glucose uptake and fatty acid oxidation) and the inhibition of anabolic

pathways that consume ATP (like lipid and protein synthesis).[1] This modulation of metabolic

pathways makes AMPK a promising target for the treatment of metabolic disorders.[1]

Signaling Pathway
The following diagram illustrates the central role of AMPK in cellular metabolism and the points

of intervention by an activator like PF-06679142.
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Caption: Simplified AMPK signaling pathway activated by PF-06679142.

Quantitative In Vitro Data
The potency of PF-06679142 as an AMPK activator has been characterized through various in

vitro assays.
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Parameter Value Assay Type Target Reference

EC₅₀ 22 nM
FRET-based

activation assay
α1β1γ1-AMPK [2]

Kd 14 nM

Surface Plasmon

Resonance

(SPR)

α1β1γ1/α2β1γ1-

isoform
[3]

Preclinical Pharmacokinetics
Pharmacokinetic studies in preclinical models have demonstrated desirable properties for PF-
06679142, supporting its potential for oral administration.

Species
Dosing
Route

Dose
(mg/kg)

AUC
(ng*h/m
L)

Cₘₐₓ
(ng/mL)

Tₘₐₓ (h)

Clearan
ce
(mL/min
/kg)

Vd
(L/kg)

Wistar

Rat

Intraveno

us
1 1,230 - - 13.6 1.8

Wistar

Rat
Oral 3 4,560 1,090 2.0 - -

In Vivo Efficacy: Diabetic Nephropathy Model
PF-06679142 has been evaluated in the ZSF-1 rat, an obese/diabetic rodent model that

recapitulates key features of human diabetic nephropathy.[3]

Animal Model Treatment Duration Key Findings

ZSF-1 Rat PF-06679142 Not specified
Robust activation of

AMPK in the kidneys

Experimental Protocols
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In Vitro AMPK Activation Assay (FRET-based)
This protocol describes a fluorescence resonance energy transfer (FRET)-based assay to

determine the in vitro potency of compounds in activating the α1β1γ1 isoform of AMPK.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Preparation

Kinase Reaction

Detection

Data Analysis

Prepare Assay Buffer:
HEPES, Brij-35, DTT, MgCl₂

Dispense Assay Buffer,
AMPK Enzyme, and Peptide Substrate

into 384-well plate

Prepare Recombinant Human
α1β1γ1 AMPK Enzyme

Prepare FRET Peptide Substrate
(e.g., AMARA peptide with fluorescent labels) Prepare ATP Solution

Initiate Reaction by Adding ATP

Prepare PF-06679142 Serial Dilutions

Add PF-06679142 or Vehicle Control

Incubate at Room Temperature

Stop Reaction (optional, e.g., with EDTA)

Read FRET Signal on a
Plate Reader (Excitation/Emission)

Calculate FRET Ratio

Plot FRET Ratio vs. PF-06679142 Concentration

Determine EC₅₀ using a
Four-Parameter Logistic Fit

Click to download full resolution via product page

Caption: Workflow for the FRET-based AMPK activation assay.
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Methodology:

Reagents:

Assay Buffer: 50 mM HEPES (pH 7.5), 0.015% Brij-35, 2 mM DTT, and 1 mM MgCl₂.

Enzyme: Recombinant human α1β1γ1 AMPK.

Substrate: AMARA peptide (AMARAASAAALARRR) labeled with a FRET pair.

ATP: Adenosine triphosphate.

Test Compound: PF-06679142 serially diluted in DMSO.

Procedure:

In a 384-well plate, combine the assay buffer, AMPK enzyme, and FRET peptide

substrate.

Add the test compound (PF-06679142) or vehicle control (DMSO) to the wells.

Initiate the kinase reaction by adding ATP.

Incubate the plate at room temperature for the desired time (e.g., 60 minutes).

Measure the fluorescence intensity at the donor and acceptor emission wavelengths using

a suitable plate reader.

Data Analysis:

Calculate the FRET ratio for each well.

Plot the FRET ratio against the logarithm of the compound concentration.

Determine the EC₅₀ value by fitting the data to a four-parameter logistic equation.
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This protocol outlines the procedure for determining the pharmacokinetic profile of PF-
06679142 in male Wistar rats following intravenous and oral administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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